1,3-bis[(1R)-1-naphthalen-1-ylethyl]-2-oxido-1,3,2-diazaphospholidin-2-ium

• IUPAC Name: 1,3-bis[(1R)-1-naphthalen-1-ylethyl]-2-oxido-1,3,2-diazaphospholidin-2-ium
• InChI: InChI=1S/C26H27N2OP/c1-19(23-15-7-11-21-9-3-5-13-25(21)23)27-17-18-28(30(27)29)20(2)24-16-8-12-22-10-4-6-14-26(22)24/h3-16,19-20,30H,17-18H2,1-2H3/t19-,20-/m1/s1
• InChI Key: PDPBOJPQOGIUFG-WOJBJXKFSA-N
• Canonical SMILES: CC(C1=CC=CC2=CC=CC=C21)N3CCN([PH+]3[O-])C(C)C4=CC=CC5=CC=CC=C54
• Isomeric SMILES: C[C@H](C1=CC=CC2=CC=CC=C21)N3CCN([PH+]3[O-])[C@H](C)C4=CC=CC5=CC=CC=C54
• Molecular Formula: C26H27N2OP
• Molecular Weight: 414.5 g/mol

Description

1,3-Bis[®-1-(1-naphthyl)ethyl]-1,3,2-diazaphospholidine 2-oxide is a chiral phosphine oxide compound It is known for its unique structure, which includes two naphthyl groups and a diazaphospholidine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,3-Bis[®-1-(1-naphthyl)ethyl]-1,3,2-diazaphospholidine 2-oxide typically involves the reaction of ®-1-(1-naphthyl)ethylamine with a suitable phosphine oxide precursor. One common method involves the use of halogenophosphines and organometallic reagents . The reaction conditions often require careful control of temperature and solvent to ensure the desired stereochemistry is achieved.

Industrial Production Methods

Industrial production methods for this compound are not widely documented, but they likely involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions for larger volumes and ensuring the purity and yield of the final product are maintained.

Chemical Reactions Analysis

Types of Reactions

1,3-Bis[®-1-(1-naphthyl)ethyl]-1,3,2-diazaphospholidine 2-oxide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different phosphine oxide derivatives.

Reduction: Reduction reactions can convert the phosphine oxide back to the corresponding phosphine.

Common Reagents and Conditions

Common reagents used in these reactions include boron-containing reducing agents for reduction reactions and various oxidizing agents for oxidation reactions . The conditions typically involve controlled temperatures and inert atmospheres to prevent unwanted side reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield different phosphine oxide derivatives, while substitution reactions can introduce new functional groups onto the naphthyl rings.

Scientific Research Applications

1,3-Bis[®-1-(1-naphthyl)ethyl]-1,3,2-diazaphospholidine 2-oxide has several scientific research applications:

Chemistry: It is used as a chiral ligand in asymmetric synthesis and catalysis, helping to produce enantiomerically pure compounds.

Biology: The compound’s chiral nature makes it useful in studying enzyme interactions and other biological processes that involve chirality.

Industry: Used in the production of fine chemicals and materials that require specific stereochemistry.

Mechanism of Action

The mechanism by which 1,3-Bis[®-1-(1-naphthyl)ethyl]-1,3,2-diazaphospholidine 2-oxide exerts its effects is primarily through its role as a chiral ligand. It can coordinate with metal centers in catalytic reactions, influencing the stereochemistry of the products formed. The molecular targets and pathways involved include various metal catalysts and substrates that interact with the chiral ligand to produce enantiomerically enriched products .

Comparison with Similar Compounds

Similar Compounds

®-(+)-1-(1-Naphthyl)ethylamine: A chiral amine used in similar applications as a chiral auxiliary.

(S)-(-)-1-(1-Naphthyl)ethylamine: The enantiomer of the above compound, also used in chiral synthesis.

2,2’-Bis(diphenylphosphino)-1,1’-binaphthyl: A chiral phosphine ligand used in asymmetric catalysis.

Uniqueness

1,3-Bis[®-1-(1-naphthyl)ethyl]-1,3,2-diazaphospholidine 2-oxide is unique due to its specific diazaphospholidine ring structure and the presence of two naphthyl groups. This structure provides distinct steric and electronic properties that can enhance its performance as a chiral ligand in various catalytic processes.